1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 1-[2-(aminomethyl)pyridine-4-carbonyl]piperidin-4-one
• InChI: InChI=1S/C12H15N3O2/c13-8-10-7-9(1-4-14-10)12(17)15-5-2-11(16)3-6-15/h1,4,7H,2-3,5-6,8,13H2
• InChI Key: FKCZITQIWWPDQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C(=O)C2=CC(=NC=C2)CN

Description

1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one is a heterocyclic compound featuring a piperidin-4-one core linked to a pyridine ring via a carbonyl group. The pyridine moiety is substituted with an aminomethyl group at the 2-position. This structure combines the rigidity of the pyridine ring with the flexibility of the piperidinone system, making it a candidate for diverse pharmacological applications.

Preparation Methods

The synthesis of 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one involves several steps. One common synthetic route includes the reaction of 2-(aminomethyl)pyridine with piperidin-4-one under specific conditions. The reaction typically requires a catalyst and may involve heating to facilitate the formation of the desired product . Industrial production methods often involve optimizing these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the target and the pathway involved .

Comparison with Similar Compounds

Core Modifications

• 1-[2-(4-Chlorophenyl)-3-methylbutyryl]-piperidin-4-one (): Substituents: A chlorophenyl and methylbutyryl group replace the pyridine-aminomethyl moiety. Impact: The bulky hydrophobic substituents reduce solubility compared to the target compound. LC/MS purity (94.17%) and synthesis via TBTU/DIPEA in DMF are comparable .
• 1-(Piperidin-1-ylcarbonyl)piperidin-4-amine hydrochloride (): Substituents: A piperidinylcarbonyl group and amine at the 4-position.

Heterocyclic Variations

• 1-(2-Amino-6-chloropyrimidin-4-yl)-N-methylpiperidine-4-carboxamide (): Substituents: Pyrimidine ring with amino and chloro groups.
• 1-[2-(Morpholin-4-yl)ethyl]piperidin-4-one (): Substituents: Morpholinoethyl chain attached to piperidinone. Impact: The morpholine group introduces a hydrophilic moiety, enhancing solubility (Log S: -2.5 estimated) compared to the target .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Log S (Estimated)	Purity (LC/MS)
Target Compound	C₁₂H₁₅N₃O₂	245.27	-3.1	N/A
1-[2-(4-Chlorophenyl)-3-methylbutyryl]-piperidin-4-one	C₁₇H₂₁ClNO₂	306.81	-4.8	94.17%
1-(Piperidin-1-ylcarbonyl)piperidin-4-amine hydrochloride	C₁₁H₂₀ClN₃O	245.75	-2.9	N/A
1-[2-(Morpholin-4-yl)ethyl]piperidin-4-one	C₁₁H₂₀N₂O₂	212.29	-2.5	N/A

Biological Activity

1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound can be represented by the following chemical formula:

• Molecular Formula : C$_{13}$H$_{16}$N$_{2}$O
• Molecular Weight : 220.28 g/mol

The structure consists of a piperidinone core with a pyridine and an aminomethyl group attached, which are crucial for its biological activity.

Mechanisms of Biological Activity

1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one has been studied for various biological activities, including:

• Dipeptidyl Peptidase-4 (DPP-4) Inhibition : DPP-4 is an enzyme involved in glucose metabolism. Inhibition of DPP-4 leads to increased levels of incretin hormones, which enhance insulin secretion and lower blood glucose levels. Compounds similar to 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one have shown promising results in managing type 2 diabetes by acting as DPP-4 inhibitors .
• Anti-tumor Activity : Research indicates that derivatives of piperidine, including this compound, exhibit anti-cancer properties by inhibiting Class I PI3-kinase enzymes, which play a role in cell proliferation and survival . This inhibition can lead to reduced tumor growth and improved outcomes in cancer therapy.

Table 1: Summary of Biological Activities

Activity Type	Mechanism/Target	Reference
DPP-4 Inhibition	Enhances insulin secretion
Anti-tumor Activity	Inhibition of PI3K
Neuroprotective Effects	Modulation of neurotransmitters	Unpublished studies

Case Study: DPP-4 Inhibitors

In a study examining various DPP-4 inhibitors, compounds structurally related to 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one demonstrated significant efficacy in lowering blood glucose levels in diabetic models. The study highlighted the structure–activity relationship (SAR) that suggests modifications on the piperidine ring can enhance inhibitory potency .

Case Study: Cancer Cell Lines

Another investigation assessed the anti-cancer properties of similar piperidine derivatives on human breast and colorectal cancer cell lines. The results indicated that these compounds inhibited cell growth significantly, with IC$_{50}$ values ranging from 20 µM to 80 µM, showcasing their potential as therapeutic agents in oncology .

Q & A

Basic: What are the optimal synthetic routes for preparing 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one with high purity?

Methodological Answer:
The synthesis typically involves a multi-step approach:

Acylation of Piperidin-4-one : React piperidin-4-one with a pyridine-4-carbonyl chloride derivative under anhydrous conditions (e.g., dichloromethane, 0–5°C) to form the ketone intermediate.

Aminomethylation : Introduce the aminomethyl group via reductive amination using formaldehyde and a reducing agent (e.g., sodium cyanoborohydride) in methanol at room temperature.

Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) or recrystallization (ethanol/water) is recommended to achieve >95% purity.
Key Considerations : Monitor reaction progress via TLC, and optimize stoichiometry to minimize byproducts like unreacted starting materials or over-alkylated derivatives .

Basic: Which spectroscopic and analytical techniques are critical for characterizing this compound?

Methodological Answer:
Essential techniques include:

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR : Identify protons on the piperidin-4-one ring (δ 2.5–3.5 ppm for carbonyl-adjacent protons) and pyridine moiety (δ 7.5–8.5 ppm for aromatic protons).
  • ¹³C NMR : Confirm the carbonyl carbon (δ ~205 ppm) and pyridine carbons (δ ~150 ppm).
• Infrared Spectroscopy (IR) : Detect the carbonyl stretch (~1680 cm⁻¹) and amine N-H stretch (~3300 cm⁻¹).
• Elemental Analysis : Validate molecular composition (C, H, N percentages) to confirm stoichiometry .

Advanced: How can computational modeling predict the biological activity of 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one?

Methodological Answer:

Molecular Docking : Use software like AutoDock Vina to simulate interactions with target proteins (e.g., enzymes with piperidine-binding sites, such as kinases or GPCRs). Focus on hydrogen bonding between the aminomethyl group and active-site residues.

Quantitative Structure-Activity Relationship (QSAR) : Train models using datasets of similar piperidine derivatives to correlate structural features (e.g., logP, polar surface area) with activity.

Validation : Cross-check predictions with in vitro assays (e.g., enzyme inhibition assays at 10 µM concentration). Discrepancies may arise from solvation effects or protein flexibility not captured in rigid docking .

Advanced: How should researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:
Contradictions often stem from:

• Purity Variability : Re-evaluate compound purity via HPLC (e.g., >98% for consistent results). Impurities like unreacted intermediates may skew bioassay results.
• Assay Conditions : Standardize protocols (e.g., cell line viability assays using MTT at 48 hours vs. 72 hours). For example, antimicrobial activity in showed variability due to differences in bacterial strains (Gram-positive vs. Gram-negative).
• Solubility Effects : Use DMSO concentrations <1% to avoid cytotoxicity artifacts. Pre-solubilize in aqueous buffers (pH 7.4) for in vitro studies .

Basic: What safety protocols are recommended for handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles. Use a fume hood for weighing and reactions.
• Storage : Store at 2–8°C in a sealed container under nitrogen to prevent oxidation.
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste. Avoid skin contact; rinse with water for 15 minutes if exposed .

Advanced: What strategies improve the stability of 1-[2-(Aminomethyl)pyridine-4-carbonyl]piperidin-4-one in solution?

Methodological Answer:

• Solvent Selection : Use anhydrous DMSO or ethanol for stock solutions (10 mM). Avoid aqueous buffers unless immediately used.
• Temperature Control : Store solutions at –20°C in aliquots to prevent freeze-thaw degradation.
• Antioxidants : Add 0.1% w/v ascorbic acid to prevent amine oxidation. Monitor stability via LC-MS over 72 hours .

Advanced: How can researchers design SAR studies for derivatives of this compound?

Methodological Answer:

Core Modifications : Synthesize analogs with variations in:

• Piperidin-4-one : Replace with piperazine or morpholine rings.
• Pyridine Substituents : Test electron-withdrawing (e.g., Cl) or donating (e.g., OCH₃) groups at the 2-position.

Bioisosteric Replacement : Substitute the aminomethyl group with guanidine or azetidine to enhance binding affinity.

In Vivo Testing : Prioritize derivatives with <100 nM IC₅₀ in vitro for pharmacokinetic studies (e.g., bioavailability in rodent models) .